Cas no 730965-97-6 (1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid)
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[(quinazolin-4-ylthio)acetyl]piperidine-4-carboxylic acid
- 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid
- 1-(2-quinazolin-4-ylsulfanylacetyl)piperidine-4-carboxylic Acid
- G35930
- AKOS000122381
- EN300-08636
- 730965-97-6
- SR-01000047118
- 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylicacid
- SR-01000047118-1
- CS-0221225
- HMS1756F14
-
- Inchi: 1S/C16H17N3O3S/c20-14(19-7-5-11(6-8-19)16(21)22)9-23-15-12-3-1-2-4-13(12)17-10-18-15/h1-4,10-11H,5-9H2,(H,21,22)
- InChI Key: UKZXHCPWUNEOOS-UHFFFAOYSA-N
- SMILES: S(C1C2C=CC=CC=2N=CN=1)CC(N1CCC(C(=O)O)CC1)=O
Computed Properties
- Exact Mass: 331.09906259Da
- Monoisotopic Mass: 331.09906259Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 109Ų
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-50mg |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 50mg |
¥1382.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-100mg |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 100mg |
¥1544.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-250mg |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 250mg |
¥2484.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-500mg |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 500mg |
¥3775.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-1g |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 1g |
¥5990.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-2.5g |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 2.5g |
¥11765.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-5g |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 5g |
¥20055.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291895-10g |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 98% | 10g |
¥23776.00 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21891-1G |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 95% | 1g |
¥ 1,227.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21891-5G |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid |
730965-97-6 | 95% | 5g |
¥ 3,755.00 | 2023-03-15 |
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid
Introduction to 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid (CAS No. 730965-97-6)
1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 730965-97-6, belongs to a class of molecules that integrate piperidine and quinazoline scaffolds, which are well-documented for their roles in drug discovery and development. The presence of a sulfanyl group and an acetyl moiety in its structure enhances its versatility, making it a promising candidate for further investigation in medicinal chemistry.
The molecular framework of 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid is characterized by a piperidine ring connected to an acetyl group, which in turn is linked to a quinazoline ring substituted with a sulfanyl group at the 4-position. This particular arrangement of functional groups not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for interaction with biological targets. The sulfanyl group, in particular, is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are critical for the binding affinity of drug molecules to their receptors.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid exemplifies this trend, as it combines two pharmacophore-rich moieties—the piperidine and quinazoline rings—into a single entity. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, while quinazoline derivatives have shown promise in the treatment of various diseases, including cancer and infectious disorders. The integration of these two motifs into 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid suggests potential applications in multiple therapeutic areas.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The acetyl group attached to the piperidine ring can be further modified through various chemical reactions, such as esterification or amidation, to introduce additional functional groups that may enhance binding affinity or metabolic stability. Similarly, the quinazoline ring can be subjected to modifications like methylation or halogenation to fine-tune its biological activity. Such flexibility makes 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid an invaluable asset in the drug discovery pipeline.
Recent studies have begun to explore the pharmacological properties of 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid, with initial findings suggesting promising results. For instance, researchers have investigated its interaction with enzymes and receptors relevant to neurological disorders, such as dopamine receptors and serotonin transporters. The sulfanyl group's ability to modulate these interactions may lead to the development of novel therapeutics for conditions like depression and schizophrenia. Additionally, preliminary experiments have indicated that this compound exhibits anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.
The synthesis of 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid represents another area of interest within the pharmaceutical community. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfanylation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication of modern synthetic organic chemistry.
The availability of 1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid through reliable chemical suppliers has facilitated further research into its applications. Academic institutions and pharmaceutical companies alike have utilized this compound in their studies, leading to a wealth of data on its chemical behavior and biological activity. As more research emerges, it is expected that new therapeutic applications will be uncovered, further solidifying the compound's importance in medicinal chemistry.
In conclusion,1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid (CAS No. 730965-97-6) is a structurally intriguing compound with significant potential in drug discovery and development. Its unique combination of pharmacophores and functional groups makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics. With ongoing research exploring its biological activities and synthetic pathways, this compound is poised to play a crucial role in future advancements in pharmaceutical science.
730965-97-6 (1-[2-(quinazolin-4-ylsulfanyl)acetyl]piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)